Cas no 1017589-87-5 (4H,5H,6H,7H,8H-cycloheptabthiophen-5-one)

• Product Name: 4H,5H,6H,7H,8H-cycloheptabthiophen-5-one
• CAS No: 1017589-87-5
• MF: C₉H₁₀OS
• MW: 166.240101337433
• CID: 4567460
• PubChem ID: 59738009
• Update Time: 2025-07-28

4H,5H,6H,7H,8H-cycloheptabthiophen-5-one Chemical and Physical Properties

Names and Identifiers

• 4H,5H,6H,7H,8H-cyclohepta[b]thiophen-5-one
• 5H-Cyclohepta[b]thiophen-5-one, 4,6,7,8-tetrahydro-
• 4H,5H,6H,7H,8H-cycloheptabthiophen-5-one

• Inchi： 1S/C9H10OS/c10-8-2-1-3-9-7(6-8)4-5-11-9/h4-5H,1-3,6H2
• InChI Key： JHMCORBTLXPQHU-UHFFFAOYSA-N
• SMILES： C12CCCC(=O)CC=1C=CS2

Computed Properties

• Exact Mass: 166.045236g/mol
• Monoisotopic Mass: 166.045236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 166.24g/mol
• XLogP3: 1.7
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptathiophenes